50-44-2(6-Mercaptopurine),6,6MP

6-Mercaptopurine Properties

Names and Identifiers

- 1H-Purine-6(9H)-thione
- 6-MP
- 6-Mercaptopurine
- purine-6-thiol
- Mercaptopurine (6-MP)
- 1,9-Dihydropurine-6-thioneDISCONTINUED, see M225450
- 6MP
- blood agar
- Mercaptopurine
- 1,7-Dihydro-6H-purine-6-thione
- 3H-Purine-6-thiol
- 6-Thioxopurine
- 7-Mercapto-1,3,4,6-tetrazaindene
- Mercapurin
- Purinethol
- 6-Thiopurine
- Leukerin
- Mercaleukin
- Leupurin
- Puri-Nethol
- Ismipur
- Mern
- 6-Thiohypoxanthine
- 6-Mercaptopurin
- 6-Purinethiol
- Purimethol
- Purinethiol
- 7H-purine-6-thiol
- 9H-Purine-6-thiol
- 6 MP
- 1,9-dihydro-6H-purine-6-thione
- Mercaleukim
- Mercaptopurina
- Mercaptopurinum
- Mercaptopurine (6-MP)
- Hypoxanthine, thio-
- 3,7-dihydropurine-6-thione
- Merkaptopuryna
- Mercaptopurin
- 6
- AB00171799_05
- KBio3_002842
- Purine-6(1H)-thione
- LS-141
- Wellcome Brand of 6-Mercaptopurine
- Spectrum3_000491
- NCGC00094717-02
- Pharmakon1600-01500387
- Mercaptopurine anhydrous
- KBio1_000493
- HMS3713N10
- Mercaptopurine [USAN:USP:INN]
- M0063
- NCIMech_000025
- MERCAPTOPURINE [HSDB]
- 6H-Purine-6-thione, 1,2,3,9-tetrahydro-, hydrate (1:1)
- CAS-50-44-2
- KBio2_006537
- Spectrum_000921
- HMS3872N13
- 6-Mercaptopurine, analytical standard
- NSC-817004
- cMAP_000033
- 6-Merkaptopurin [Czech]
- MERCAPTOPURINE (USP MONOGRAPH)
- KBioGR_001493
- GlaxoSmithKline Brand of 6-Mercaptopurine
- CCG-39915
- AG-670/31547064
- Q418529
- W-105961
- Mercaptopurina [INN-Spanish]
- DTXCID00810
- SPECTRUM1500387
- HMS3369M05
- D04931
- SR-05000001925-1
- 6,9-DIHYDRO-1H-PURINE-6-THIONE
- KBioSS_002366
- 6-MERCAPTOPURINE [IARC]
- SK5357
- DB01033
- 157930-11-5
- KBioGR_002363
- KBio2_001401
- 6 Mercaptopurine
- AS-13109
- SR-05000001925-2
- NCGC00094717-03
- Mercaptopurine [USAN:USP]
- Leukerin, 99%-Carc
- SR-05000001925
- Tox21_202591
- AKOS008901311
- EN300-61517
- MLS001304020
- 7H-PURINE-6-THIOL MONOHYDRATE
- MLS001066623
- Mercaptopurine, 6-
- AZATHIOPRINE IMPURITY B (EP IMPURITY)
- Loulla
- BW 57 323H
- CHEBI:94796
- Mercaptopurine;6-MP
- Mercaptopurine (INN)
- KBio2_003969
- NCI60_041653
- DTXSID0020810
- 1H-purine-6(7H)-thione.
- 6,7-dihydro-3H-purine-6-thione
- purine antimetabolite: inhibits nucleic acid replication
- CCG-266232
- DivK1c_000493
- MERCAPTOPURINE ANHYDROUS [WHO-DD]
- CHEBI:2208
- STL257085
- NSC-755
- mercaptopurin-
- KBio2_004931
- Merkaptopuryna [Polish]
- KBio2_002363
- HMS1920L07
- C5-H4-N4-S.Na
- NCI-C04886
- CCG-35344
- CS-O-30642
- Spectrum5_000950
- C5H4N4S
- Wellcome Brand of 6 Mercaptopurine
- MLS006011869
- Mercaptopurine (VAN)
- 6 Thiopurine
- SCHEMBL3893
- Tox21_111158
- Tox21_111158_1
- Leukerin, 99% - Carc
- HMS501I15
- STK727062
- NCGC00094717-05
- AKOS016903205
- Mercaptopurinum (Latin)
- MERCAPTOPURINE [INN]
- Azathioprine EP Impurity B
- SW199090-2
- Mercaptopurinum [INN-Latin]
- AM81386
- H-Purine-6(1H)-thione
- Glaxo Wellcome Brand of 6-Mercaptopurine
- DISCONTINUED, see M225450
- AKOS000170222
- MERCAPTOPURINE (USP-RS)
- 6 Mercaptopurine Monohydrate
- 157930-13-7
- FT-0621175
- Purixan
- PKK6MUZ20G
- Leupu rin
- KBio3_001481
- GlaxoSmithKline Brand of 6 Mercaptopurine
- SCHEMBL2790086
- NCGC00091641-03
- Purine, 6-mercapto-
- 1H-Purine, 6-mercapto-
- 1,9-dihydropurine-6-thione
- 7H-Purin-6-yl hydrosulfide #
- 50-44-2
- NCGC00094717-01
- NCGC00188973-01
- AB00876276-13
- Mercaptopurine; 7H-Purine-6-thiol; Azathioprine BP Impurity B
- 6-MERCAPTOPURINE [MI]
- 6-MERCAPTOPURINE (IARC)
- HMS3747A17
- NCGC00260139-01
- AZATHIOPRINE IMPURITY B [EP IMPURITY]
- Purinethol, 6-mercaptopurine, 6-MP, Mercaptopurine
- NCGC00091641-16
- Xaluprine
- a thiopurine
- Mercaptopurine (anhydrous)
- A828129
- MFCD00233552
- Mercaptopurina Wellcome
- SCHEMBL12683725
- NSC817004
- C5H4N4S.Na
- CS-1499
- AKOS005224624
- 6H-Purine-6-thione, 1,7-dihydro-
- GTPL7226
- WLN: T56 BM DN FN HNJ ISH
- NSC-759614
- HMS2236L06
- thiohypoxanthine
- Spectrum4_000857
- Purine-6-thione
- CCRIS 2761
- HMS3651G07
- BDBM50423778
- BB 0241023
- MERCAPTOPURINE (MART.)
- HSDB 3235
- HY-13677
- NSC755
- NSC759614
- SPBio_000219
- 6-Merkaptopurin
- UNII-PKK6MUZ20G
- 1194-62-3
- NCGC00188973-02
- KBioSS_001401
- D09UZO
- AB00641894-03
- 6H-Purine-6-thione, 1,3-dihydro-, monosodium salt
- L01BB02
- C01756
- AKOS000275858
- 9H-Purin-6-yl hydrosulfide
- CHEMBL1425
- NCGC00091641-04
- 3,7-dihydro-6H-purine-6-thione
- Puri Nethol
- Mercaptopurin [German]
- SBI-0051437.P004
- BSPBio_001981
- 6 Thiohypoxanthine
- NCGC00094717-06
- NSC 755
- MLS001304953
- IDI1_000493
- Glaxo Wellcome Brand of 6 Mercaptopurine
- AC-11464
- SMR004703503
- s1305
- Purinethol (TN)
- AB00641894-04
- NC00613
- HMS3259N03
- MERCAPTOPURINE (EP IMPURITY)
- SMR000544948
- 7-Mercapto-1,4,6-tetrazaindene
- U-4748
- HMS2091B20
- NINDS_000493
- AB00641894_05
- Purineantimetabolite: inhibits nucleic acid replication
- 9H-Purine-6(1H)-thione
- MERCAPTOPURINE MONOHYDRATE (EP MONOGRAPH)
- KBio2_007499
- NCGC00091641-02
- C02380
- CHEBI:50667
- Spectrum2_000060
- EINECS 200-037-4
- NS00005639
- 6H-Purin-6-thion, monohydrat
- Purin-6-thiol, monohydrat
- UNII-E7WED276I5
- 1,7-Dihydro-6H-purin-6-thion, monohydrat
- CCRIS 5819
- EC 612-090-4
- Purine-6-thiol, monohydrate
- AI3-25013
- 1,7-dihydro-6H-purine-6-thione hydrate (1:1)
- 6-Merkaptopurin, monohydrat
- BRD-K91601245-001-13-8
- BRD-K91601245-001-12-0
- A11391
- NCGC00091641-12
- 1,7-Dihydro-6H-purine-6-thione; 3H-Purine-6-thiol; 6-Thioxopurine; 7-Mercapto-1,3,4,6-tetrazaindene
- DB-026398
- +Expand
- MDL： MFCD00233552
- InChIKey： GLVAUDGFNGKCSF-UHFFFAOYSA-N
- Inchi： 1S/C5H4N4S/c10-5-3-4(7-1-6-3)8-2-9-5/h1-2H,(H2,6,7,8,9,10)
- SMILES： S=C1C2=C(N=C([H])N2[H])N([H])C([H])=N1

Computed Properties

Exact Mass: 152.015667g/mol
Surface Charge: 0
XLogP3: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 152.015667g/mol
Monoisotopic Mass: 152.015667g/mol
Topological Polar Surface Area: 85.2Å²
Heavy Atom Count: 10
Complexity: 190
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 8
Surface Charge: 0

Experimental Properties

Odor: Nearly odorless
Stability Shelf Life: Stable under recommended storage conditions. /6-Mercaptopurine monohydrate/
LogP: 1.01550
PSA: 89.45000
Refractive Index: 1.828
Boiling Point: 471.018°C at 760 mmHg
Melting Point: 241-244°C
Vapor Pressure: 0mmHg at 25°C
Flash Point: 255.4°C
Color/Form: Yellow crystalline powder
Solubility: It is slightly soluble in water and ethanol and almost insoluble in diethyl ether. The crystalline water was lost at 140 ℃. It is soluble in alkaline aqueous solution, but unstable, hydrolyzes slowly, and turns black when exposed to air. Soluble in boiling water.
pka: 7.77, 11.17(at 25℃)
Density: 1.82g/cm3

6-Mercaptopurine Security Information

Symbol: GHS06
RTECS：UO9800000
WGK Germany：3
Safety Term：6.1(b)
Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Packing Group：III
Packing Group：III
Hazard Level：6.1(b)
Dangerous goods sign： Xn
Hazardous Material transportation number：3249
Hazard Statement： H301
Warning Statement： MissingPhrase-N15.00950417
Storage Condition：4°C, protect from light
PackingGroup：III
Risk Phrases： 22
Signal Word：Danger
HazardClass：6.1(b)

6-Mercaptopurine Customs Data

HS CODE：2933599090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Mercaptopurine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003965-50mg	6-Mercaptopurine	50-44-2	98%	50mg	$4.00	2024-05-01
A2B Chem LLC	AB51053-50mg	6-Mercaptopurine	50-44-2	98%	50mg	$4.00	2024-04-19
abcr	AB310793-5 g	1,9-Dihydro-6h-purine-6-thione, 98%; .	50-44-2	98%	5g	€119.10	2023-06-21
Ambeed	A262086-50mg	3,7-dihydro-6H-purine-6-thione	50-44-2	98%	50mg	$5.0	2024-07-18
Axon Medchem	3245-50 mg	6-Mercaptopurine	50-44-2	100%	50mg	€50.00	2023-07-10
Chemenu	CM138610-25g	1,7-Dihydro-6H-purine-6-thione	50-44-2	98%	25g	$122	2021-08-05
ChemScence	CS-1499-5g	6-Mercaptopurine	50-44-2	99.84%	5g	$46.0	2022-04-27
Crysdot LLC	CD31001726-25g	6-Mercaptopurine	50-44-2	98+%	25g	$145
Enamine	EN300-61517-0.05g	9H-purine-6-thiol	50-44-2	95%	0.05g	$19.0
eNovation Chemicals LLC	D547409-1g	1H-Purine-6(9H)-thione	50-44-2	97%	1g	$818	2022-09-06

6-Mercaptopurine Synthesis

6-Mercaptopurine Suppliers

HU BEI QI FEI YI YAO HUA GONG Co., Ltd.

Audited Supplier

(CAS:50-44-2)

MR./MRS.:LIU JING LI ： 1 8 7 0 2 7 6 2 2 5 1

Phone:18702762251

Email:1438980033@qq.com

CHANG ZHOU QUN YE JING XI HUA GONG Co., Ltd.

Audited Supplier

(CAS:50-44-2)

MR./MRS.:CAO JING LI

Phone:13806149758

Email:

Hubei Xingcheng Biotechnology Co., Ltd

Audited Supplier

(CAS:50-44-2)

MR./MRS.:MAO QUAN

Phone:19171210221

Email:3371991952@QQ.COM

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:50-44-2)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:50-44-2)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:50-44-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

6-Mercaptopurine Related Literature

1. Efforts in redesigning the antileukemic drug 6-thiopurine: decreasing toxic side effects while maintaining efficacy

Arnaldo X. Torres Hernandez,Chamitha J. Weeramange,Prathibha Desman,Anthony Fatino,Olivia Haney,Ryan J. Rafferty Med. Chem. Commun. 2019 10 169
2. A novel hybrid fluorescence probe sensor based on metal–organic framework@carbon quantum dots for the highly selective detection of 6-mercaptopurine

Aida Mousavi,Rouholah Zare-Dorabei,Seyed Hossein Mosavi Anal. Methods 2020 12 5397
3. A rapid and sensitive spectrofluorometric method for 6-mercaptopurine using CdTe quantum dots

Ming Xuan Gao,Jia Li Xu,Yuan Fang Li,Cheng Zhi Huang Anal. Methods 2013 5 673
4. Fluorescence quenching and spectrophotometric methods for the determination of 6-mercaptopurine based on carbon dots

Yusheng Yuan,Yalan Wang,Shaopu Liu,Yuanfang Li,Ruilin Duan,Hui Zhang,Xiaoli Hu RSC Adv. 2016 6 52255
5. Lipid-coated ZnO nanoparticles as lymphatic-targeted drug carriers: study on cell-specific toxicity in vitro and lymphatic targeting in vivo

Ke Zeng,Jin Li,Zhaoguo Zhang,Mina Yan,Yunhui Liao,Xuefei Zhang,Chunshun Zhao J. Mater. Chem. B 2015 3 5249
6. Nanotechnology-based diagnostics and therapeutics in acute lymphoblastic leukemia: a systematic review of preclinical studies

Reyhane Khademi,Zahra Mohammadi,Rahele Khademi,Amene Saghazadeh,Nima Rezaei Nanoscale Adv. 2023 5 571
7. Electro-oxidation of 6-mercaptopurine riboside with special emphasis on the stability of the dimer in aqueous solutions

Rajendra N. Goyal,Arshi Rastogi,Aditi Sangal New J. Chem. 2001 25 545
8. Application of silver nanoparticles decorated with β-cyclodextrin in determination of 6-mercaptopurine by surface-enhanced Raman spectroscopy

Lei Yang,Yanhua Chen,Hongli Li,Lan Luo,Ying Zhao,Hanqi Zhang,Yuan Tian Anal. Methods 2015 7 6520
9. A SERS protocol as a potential tool to access 6-mercaptopurine release accelerated by glutathione-S-transferase

Ying Wang,Jie Sun,Qingran Yang,Wenbo Lu,Yan Li,Jian Dong,Weiping Qian Analyst 2015 140 7578
10. Gold nanoflowers modified ITO glass as SERS substrate for carbon tetrachloride-induced acute liver injury in vitro detection

Ying Wang,Qingran Yang,Jie Sun,Mengmeng Nie,Jian Dong,Weiping Qian RSC Adv. 2016 6 115189

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Cas no 50-44-2 (6-Mercaptopurine)

6-Mercaptopurine Properties

Names and Identifiers

Computed Properties

Experimental Properties

6-Mercaptopurine Security Information

6-Mercaptopurine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

6-Mercaptopurine Price

6-Mercaptopurine Synthesis

6-Mercaptopurine Suppliers

6-Mercaptopurine Related Literature

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